Cas no 919854-42-5 (2-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 919854-42-5
• MF: C₂₀H₂₀FN₃O₄S
• MW: 417.453907012939
• CID: 5495333
• Update Time: 2025-07-16

2-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]isoindole-1,3-dione
• 2-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C20H20FN3O4S/c21-17-7-3-4-8-18(17)22-9-11-23(12-10-22)29(27,28)14-13-24-19(25)15-5-1-2-6-16(15)20(24)26/h1-8H,9-14H2
• InChI Key： XIDINZCQSIISBU-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCS(N1CCN(C2=CC=CC=C2F)CC1)(=O)=O

Additional information on 2-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Analysis of 2-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 919854-42-5)

The compound 2-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 919854-42-5) is a sophisticated chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenylpiperazine moiety linked to a dihydroisoindoledione core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential interactions with serotonin receptors, a topic frequently searched in academic and industry circles.

In recent years, the demand for piperazine derivatives has surged due to their versatility in drug discovery. The inclusion of a sulfonyl group in this compound enhances its stability and bioavailability, addressing common challenges in small-molecule therapeutics. This aligns with trending searches on "improving drug bioavailability" and "sulfonyl-based drug design," reflecting the compound's relevance to contemporary research.

The 2-fluorophenyl component of this molecule is another critical feature, as fluorinated aromatic rings are known to improve metabolic stability and binding affinity. This aspect resonates with frequent queries about "fluorine in medicinal chemistry" and "optimizing drug half-life." Such properties make CAS No. 919854-42-5 a valuable subject for studies on CNS-targeting agents, a hot topic in neuroscience forums.

From a synthetic chemistry perspective, the isoindole-1,3-dione scaffold is notable for its role in heterocyclic chemistry. This structural motif is often explored in searches related to "pharmacophore modeling" and "scaffold hopping," highlighting its importance in rational drug design. The compound's sulfonamide linkage further broadens its utility, as sulfonamides are widely studied for their diverse biological activities.

Ongoing research into 919854-42-5 also intersects with popular inquiries about "structure-activity relationships (SAR)" and "fragment-based drug discovery." Its modular design allows for systematic modifications, making it an ideal candidate for lead optimization projects. Additionally, the compound's potential applications in GPCR modulation align with growing interest in "G-protein-coupled receptor therapeutics," a trending topic in pharmacology.

In summary, 2-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione represents a multifaceted tool for modern drug development. Its structural features address key challenges in medicinal chemistry, while its applicability to high-demand research areas ensures its continued relevance. As the scientific community delves deeper into targeted therapies and precision medicine, compounds like this will remain at the forefront of innovation.